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‘ Compound of Interest

Compound Name: (1H-Pyrazolo[3,4-C]pyridin-4-YL)boronic acid

Cat. No.: B13523725

Get Quote

Welcome to the Technical Support Center for pyrazolo[3,4-c]pyridine synthesis. As a purine isostere, this scaffold is critical in developing anti-inflamm

\

as potent GPR119 agonists[1][2]. However, the presence of multiple nitrogen atoms and reactive C—H vectors creates significant regioselectivity chal
troubleshooting strategies, mechanistic insights, and validated protocols to achieve precise vectorial functionalization.

Module 1: N-1 vs. N-2 Functionalization (Tautomerism & Alkylation)
FAQ 1.1: Why do my N-alkylation reactions yield an inseparable mixture of N-1 and N-2 isomers, and how can | drive selectivity?

Causality & Insight: Pyrazolo[3,4-c]pyridines exist predominantly in the N1-H tautomeric form in solution[3]. However, the N-2 position is often more s
nucleophilicity under kinetic control. When you use weak bases or perform reactions at elevated temperatures, the tautomeric equilibrium and compe
drive selectivity, you must exploit the dichotomy between thermodynamic and kinetic control.

Data Summary: Directing N-Alkylation Regioselectivity

Base | Reagent System Solvent Temp (°C) Major Isomer Typical N-1:N-2 Ratio
NaH (Strong Base) DMF 0to 25 N-1 Alkylated > 85:15

K2COs (Weak Base) MeCN 80 (Reflux) N-2 Alkylated 20:80

PPhs, DIAD (Mitsunobu) THF Oto 25 N-1 Alkylated > 95:5

Validated Protocol: Regioselective N-1 Protection using SEM-CI Self-Validating System: Protection at N-1 is crucial before attempting C—H functionali
arylation. The use of NaH ensures complete deprotonation, driving thermodynamic N-1 selectivity[1].

o Preparation: Flame-dry a 50 mL Schlenk flask and purge with N2. Dissolve 5-halo-1H-pyrazolo[3,4-c]pyridine (1.0 eq) in anhydrous DMF (0.2 M).

« Deprotonation: Cool the solution to 0 °C using an ice bath. Add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise. Validation Check: Efferves
Stir until gas evolution ceases (approx. 30 mins).

» Electrophile Addition: Add 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-CI, 1.1 eq) dropwise over 10 minutes.
« Completion: Warm to room temperature and stir for 2 hours. Quench with saturated aqueous NHa4Cl.

« Workup: Extract with EtOAc (3x). Wash combined organics with 5% LiCl (aq) to remove residual DMF. Dry over Na2SOa4, concentrate, and purify vi.
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Module 2: Vectorial C-H Functionalization (C-3, C-5, C-7)
FAQ 2.1: | am trying to functionalize the C-7 position using n-BuLi, but | am observing nucleophilic addition instead of deprotonation. What is the alter
Causality & Insight: The C-7 position is highly electron-deficient due to the adjacent pyridine nitrogen (azinyl nature). Traditional alkyllithium reagents

to addition at C-7 rather than the desired deprotonation[1]. To achieve regioselective metalation, you must decouple basicity from nucleophilicity. Usir
base—specifically TMPMgCI-LiCl (Knochel-Hauser base)—enables selective C-7 magnesiation without nucleophilic attack[1].
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Caption: Vectorial functionalization logic for pyrazolo[3,4-c]pyridine scaffolds.

Validated Protocol: Regioselective C-7 Metalation and Negishi Cross-Coupling Self-Validating System: This protocol uses TMPMgCI-LiCl to generate
transmetalated to zinc for a highly efficient Negishi coupling, avoiding the harsh conditions of direct arylation[1].

» Metalation: Dissolve N-1 SEM-protected 5-halo-pyrazolo[3,4-c]pyridine (1.0 eq) in anhydrous THF (0.1 M) under N2. Cool to -40 °C.

» Base Addition: Dropwise add TMPMgCI-LiCl (1.0 M in THF/toluene, 1.2 eq). Stir for 45 minutes at -40 °C. Validation Check: An aliquot quenched w
iodo derivative via LCMS.

« Transmetalation: Add a solution of anhydrous ZnClz (1.0 M in THF, 1.5 eq) dropwise. Stir for 15 minutes at -40 °C, then warm to room temperature
« Cross-Coupling: In a separate flask, prepare a catalyst solution of Pdz(dba)s (0.05 eq), RuPhos (0.10 eq), and the desired aryl halide (1.1 eq) in Tk
» Reaction: Heat to 60 °C for 12 hours. Quench with saturated NH4Cl, extract with EtOAc, and purify via silica gel chromatography.

Module 3: De Novo Scaffold Synthesis & Ring Closure

FAQ 3.1: When synthesizing the core from 2-chloro-4-methylpyridine-3-carbonitrile and hydrazine, my cyclization yields are low. How can | improve tt

Causality & Insight: The formation of the pyrazolo[3,4-c]pyridine core via cyclocondensation relies on the initial nucleophilic aromatic substitution (S_!
by intramolecular cyclization onto the 3-cyano group[4]. Low yields are often caused by incomplete S_NAr due to poor solubility or the formation of ur
reaction temperature and using ethanol as a protic solvent stabilizes the transition state during the S_NAr step.

- NH2NH2:H20, EtOH, A . . Intramolecular Cyclization
2-Chloro-4-methylpyridine- (Nucleophilic Atack) - 2-Hydrazinyl Intermediate (Nitrte Activation)  BLEHEERAY
3-carbonitrile (SNAr Product) 3-a

Click to download full resolution via product page
Caption: Mechanism of de novo pyrazolo[3,4-c]pyridine core synthesis via cyclocondensation.
Validated Protocol: De Novo Core Synthesis
* S_NAr Reaction: Suspend 2-chloro-4-methylpyridine-3-carbonitrile (1.0 eq) in absolute ethanol (0.5 M). Add hydrazine hydrate (80% aqueous solut

» Reflux: Heat the mixture to reflux (80 °C) for 12 hours. Validation Check: The reaction mixture should transition from a suspension to a clear solutic
cyclization completes.

« Isolation: Cool the reaction to 0 °C. Filter the resulting precipitate, wash with ice-cold ethanol and diethyl ether, and dry under vacuum to afford the
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and Hastt

researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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